Cas no 18210-24-7 (3-nitro-N-[(thiophen-2-yl)methyl]aniline)

• Product Name: 3-nitro-N-[(thiophen-2-yl)methyl]aniline
• CAS No: 18210-24-7
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 5532469
• Update Time: 2025-06-30

3-nitro-N-[(thiophen-2-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 3-nitro-N-(thiophen-2-ylmethyl)aniline
• 2-Thiophenemethanamine, N-(3-nitrophenyl)-
• 3-nitro-N-[(thiophen-2-yl)methyl]aniline

• Inchi： 1S/C11H10N2O2S/c14-13(15)10-4-1-3-9(7-10)12-8-11-5-2-6-16-11/h1-7,12H,8H2
• InChI Key： GFUMECRXYFBYHF-UHFFFAOYSA-N
• SMILES： C1(CNC2=CC=CC([N+]([O-])=O)=C2)SC=CC=1

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 385.5±27.0 °C(Predicted)
• pka: 2.10±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-nitro-N-[(thiophen-2-yl)methyl]aniline

Introduction to 3-Nitro-N-[(Thiophen-2-yl)methyl]aniline (CAS No. 18210-24-7)

3-Nitro-N-[(thiophen-2-yl)methyl]aniline, also known by its CAS number 18210-24-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a nitro group, an aniline moiety, and a thiophene ring. These structural features contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The chemical formula of 3-nitro-N-[(thiophen-2-yl)methyl]aniline is C₁₀H₉N₃O₂S, and it has a molecular weight of 231.26 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

In the realm of medicinal chemistry, 3-nitro-N-[(thiophen-2-yl)methyl]aniline has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its biological activities, including anti-inflammatory, antioxidant, and antitumor properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The presence of the nitro group in 3-nitro-N-[(thiophen-2-yl)methyl]aniline confers it with strong electron-withdrawing properties, which can influence its reactivity and biological activity. This feature has been exploited in the development of novel drugs targeting various diseases. Additionally, the thiophene ring provides aromaticity and conjugation, enhancing the compound's stability and bioavailability.

In materials science, 3-nitro-N-[(thiophen-2-yl)methyl]aniline has shown promise as a precursor for the synthesis of advanced materials. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research published in the Journal of Materials Chemistry C in 2020 demonstrated that derivatives of this compound exhibited excellent charge transport properties and high photoluminescence quantum yields, making them attractive candidates for next-generation electronic devices.

The synthesis of 3-nitro-N-[(thiophen-2-yl)methyl]aniline typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 3-nitroaniline with thiophene-2-carbaldehyde followed by reductive amination. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of 3-nitro-N-[(thiophen-2-yl)methyl]aniline is an important consideration for both research and industrial applications. While it is generally considered safe when handled properly, appropriate safety measures should be taken to prevent exposure to skin or inhalation. It is recommended to use personal protective equipment (PPE) such as gloves and goggles when handling this compound.

In conclusion, 3-nitro-N-[(thiophen-2-yl)methyl]aniline (CAS No. 18210-24-7) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.